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Compound of Interest

Compound Name: N-nitroso-desmethyl-sumatriptan

CAS No.: 3036581-86-6

Cat. No.: B15811018

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical guide for the toxicological assessment of N-
nitroso-desmethyl-sumatriptan based on current regulatory guidance and scientific

understanding of N-nitrosamine impurities. As of December 2025, specific toxicological data for

N-nitroso-desmethyl-sumatriptan is limited in the public domain. Therefore, this guide

focuses on the recommended approach for such an assessment.

Introduction
N-nitroso-desmethyl-sumatriptan is a nitrosamine drug substance-related impurity (NDSRI)

of Sumatriptan, a medication used to treat migraine headaches. N-nitrosamines are a class of

compounds that are of significant concern due to their potential as potent mutagenic

carcinogens. Regulatory agencies worldwide have established stringent controls for the

presence of such impurities in pharmaceutical products. This guide outlines the essential

components of a toxicological risk assessment for N-nitroso-desmethyl-sumatriptan,

providing a framework for researchers and drug development professionals.
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Compound Information
A clear understanding of the chemical properties of N-nitroso-desmethyl-sumatriptan is

fundamental to its toxicological assessment.

Property Value Source

IUPAC Name

N-methyl-1-[3-[2-

[methyl(nitroso)amino]ethyl]-1

H-indol-5-

yl]methanesulfonamide

PubChem[1]

CAS Number 3036581-86-6 PubChem[1]

Molecular Formula C13H18N4O3S PubChem[1]

Molecular Weight 310.37 g/mol PubChem[1]

Chemical Structure See Figure 1

Figure 1: Chemical Structure of N-nitroso-desmethyl-sumatriptan

C13H18N4O3S

Click to download full resolution via product page

A 2D representation of the molecular structure of N-nitroso-desmethyl-sumatriptan.

Regulatory Context and Acceptable Intake
Regulatory bodies such as the U.S. Food and Drug Administration (FDA), the European

Medicines Agency (EMA), and Health Canada have implemented a Carcinogenic Potency

Categorization Approach (CPCA) for NDSRIs to assign an Acceptable Intake (AI) limit. The AI

represents a daily exposure level that is considered to pose a negligible cancer risk over a

lifetime.

N-nitroso-desmethyl-sumatriptan has been evaluated by international regulatory agencies

and is recognized as a potent nitrosamine impurity.
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Regulatory Body Potency Category
Acceptable Intake
(AI) Limit

Reference

European Medicines

Agency (EMA)
Category 1 18 ng/day EMA[2]

Health Canada Potency Category 1 18 ng/day Health Canada[3]

This classification underscores the need for rigorous toxicological evaluation to ensure patient

safety.

Recommended Toxicological Assessment Workflow
In the absence of existing data, a staged approach to toxicological assessment is

recommended. This typically begins with in silico and in vitro assessments, followed by in vivo

studies if necessary.
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Recommended workflow for the toxicological assessment of N-nitroso-desmethyl-
sumatriptan.

Detailed Experimental Protocols
Enhanced Bacterial Reverse Mutation Assay (Ames
Test)
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The Ames test is a primary in vitro screen for mutagenicity. For N-nitrosamines, an enhanced

protocol is recommended to improve sensitivity.[4][5][6][7]

Objective: To evaluate the potential of N-nitroso-desmethyl-sumatriptan to induce gene

mutations in bacteria.

Guideline: Based on OECD Test Guideline 471.[6]

Methodology:

Tester Strains: A minimum of five strains should be used, including Salmonella typhimurium

TA98, TA100, TA1535, TA1537, and Escherichia coli WP2 uvrA (pKM101).[6]

Metabolic Activation: The assay should be conducted with and without a metabolic activation

system (S9 fraction). For nitrosamines, the use of both hamster and rat liver S9 at a 30%

concentration is recommended.[4][6]

Assay Type: The pre-incubation method should be used with a 30-minute pre-incubation

time.[6]

Test Concentrations: A suitable range of concentrations should be selected based on a

preliminary toxicity test. At least five analyzable concentrations should be used.

Controls:

Negative (solvent) control.

Positive controls for each strain, both with and without S9 activation.

Data Analysis: A dose-related increase in revertant colonies, typically a two- to three-fold

increase over the negative control, is considered a positive result.[8]

In Vitro Mammalian Cell Micronucleus Test
This assay detects chromosomal damage in mammalian cells.

Objective: To assess the potential of N-nitroso-desmethyl-sumatriptan to induce clastogenic

and aneugenic effects.
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Guideline: OECD Test Guideline 487.[9][10][11][12]

Methodology:

Cell Lines: Human peripheral blood lymphocytes or established cell lines such as TK6, CHO,

or V79 are commonly used.[9][10]

Metabolic Activation: The test should be performed with and without an exogenous metabolic

activation system (S9 fraction).

Exposure: Cells are exposed to the test substance for a short period (e.g., 3-6 hours) in the

presence and absence of S9, and for a longer period (e.g., 24 hours) without S9.

Cytokinesis Block: Cytochalasin B is often used to block cytokinesis, allowing for the

identification of cells that have completed one nuclear division.[11]

Endpoint: The frequency of micronuclei in binucleated cells is scored.

Controls:

Negative (solvent) control.

Positive controls (a clastogen and an aneugen).

Data Analysis: A statistically significant, dose-dependent increase in the frequency of

micronucleated cells indicates a positive result.

General Mechanism of Nitrosamine Genotoxicity
The genotoxicity of many N-nitrosamines is dependent on metabolic activation, primarily by

cytochrome P450 (CYP) enzymes.
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General pathway of N-nitrosamine bioactivation leading to DNA mutation.

This metabolic activation leads to the formation of highly reactive intermediates that can form

adducts with DNA, leading to mutations and potentially initiating carcinogenesis.[13]

Conclusion
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The toxicological assessment of N-nitroso-desmethyl-sumatriptan requires a systematic

approach, beginning with sensitive in vitro assays to determine its mutagenic potential. Given

its classification as a potent NDSRI with a low Acceptable Intake limit, careful evaluation is

paramount. This guide provides the foundational experimental protocols and logical framework

for conducting a thorough risk assessment in line with current regulatory expectations. Should

in vitro tests yield positive results, further in vivo testing may be warranted to fully characterize

the risk to human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Toxicological Assessment of N-nitroso-desmethyl-
sumatriptan: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15811018/docs#toxicological-assessment-of-n-
nitroso-desmethyl-sumatriptan-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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